Cas no 158668-22-5 (4-chloro-5-ethyl-1H-pyrazole-3-carboxylic acid)

• Product Name: 4-chloro-5-ethyl-1H-pyrazole-3-carboxylic acid
• CAS No: 158668-22-5
• MF: C₆H₇ClN₂O₂
• MW: 174.584980249405
• MDL: MFCD17193928
• CID: 4607090
• Update Time: 2023-11-20

4-chloro-5-ethyl-1H-pyrazole-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 4-chloro-3-ethyl-1H-pyrazole-5-carboxylic acid
• 4-chloro-5-ethyl-1H-pyrazole-3-carboxylic acid
• W19700
• Z1696822376

• MDL： MFCD17193928
• Inchi： 1S/C6H7ClN2O2/c1-2-3-4(7)5(6(10)11)9-8-3/h2H2,1H3,(H,8,9)(H,10,11)
• InChI Key： MXDRWALJNSNSOQ-UHFFFAOYSA-N
• SMILES： ClC1C(C(=O)O)=NNC=1CC

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 165
• XLogP3: 1.5
• Topological Polar Surface Area: 66